Cas no 634585-90-3 (Hexacontan-1-OL)

• Product Name: Hexacontan-1-OL
• CAS No: 634585-90-3
• MF: C₆₀H₁₂₂O
• MW: 859.610100269318
• CID: 2790805
• PubChem ID: 13847944
• Update Time: 2025-04-21

Hexacontan-1-OL Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2045066
• FT-0701125
• hexacontanol
• DTXSID50551173
• HEXACONTAN-1-OL
• 634585-90-3
• Hexacontan-1-OL

• Inchi： 1S/C60H122O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54-55-56-57-58-59-60-61/h61H,2-60H2,1H3
• InChI Key： DDJYKWPDLSFXPT-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 858.94956851g/mol
• Monoisotopic Mass: 858.94956851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 61
• Rotatable Bond Count: 58
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 31.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols